Cas no 2138401-76-8 (methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138401-76-8
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6536301
• PubChem ID: 165949639
• Update Time: 2025-10-29

methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138401-76-8
• methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate
• EN300-786205

• Inchi： 1S/C9H16N4O2/c1-4-6(2)10-5-7-8(9(14)15-3)12-13-11-7/h6,10H,4-5H2,1-3H3,(H,11,12,13)
• InChI Key： ZNXARXIDUWITIP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CNC(C)CC)=NNN=1)=O

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.9Ų

Additional information on methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate

Research Brief on Methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate (CAS: 2138401-76-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate (CAS: 2138401-76-8) as a promising scaffold for drug discovery. This compound, featuring a triazole core with a butylamino side chain, has garnered attention due to its versatile pharmacological properties and synthetic accessibility. The following brief synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate has been optimized using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely employed click chemistry approach. Recent studies have demonstrated that modifications to the reaction conditions, such as solvent choice and catalyst loading, can significantly improve yield and purity. The compound's structural features, including the triazole ring and carboxylate ester, make it a valuable intermediate for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug design.

In vitro studies have revealed that methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate exhibits moderate inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. Notably, preliminary data suggest its potential as a lead compound for targeting bacterial efflux pumps, a mechanism of antibiotic resistance. Researchers are also investigating its role as a modulator of protein-protein interactions (PPIs), particularly in pathways related to cancer and neurodegenerative disorders.

Pharmacokinetic profiling of this compound indicates favorable absorption and distribution properties, though metabolic stability remains an area for optimization. Recent efforts have focused on prodrug strategies and formulation enhancements to improve bioavailability. Collaborative research between academia and industry is underway to advance this molecule into preclinical development, with a particular emphasis on its application in neglected tropical diseases and antimicrobial resistance.

In conclusion, methyl 5-{[(butan-2-yl)amino]methyl}-1H-1,2,3-triazole-4-carboxylate represents a versatile chemical entity with significant potential in medicinal chemistry. Ongoing research aims to expand its therapeutic scope through targeted modifications and combination therapies. Future studies will likely explore its utility in personalized medicine and multi-target drug development, addressing unmet medical needs in various disease areas.